Cas no 401517-16-6 (1H-PYRROLE, 3-CHLORO-4-(TRIFLUOROMETHYL)-)

• Product Name: 1H-PYRROLE, 3-CHLORO-4-(TRIFLUOROMETHYL)-
• CAS No: 401517-16-6
• MF: C₅H₃ClF₃N
• MW: 169.532230615616
• CID: 3234641
• PubChem ID: 23058089
• Update Time: 2025-04-21

1H-PYRROLE, 3-CHLORO-4-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 1H-PYRROLE, 3-CHLORO-4-(TRIFLUOROMETHYL)-
• XKWRYHZCTCDJGC-UHFFFAOYSA-N
• SCHEMBL827901
• 401517-16-6
• 3-chloro-4-(trifluoromethyl)-1H-pyrrole
• DTXSID201278933

• Inchi： 1S/C5H3ClF3N/c6-4-2-10-1-3(4)5(7,8)9/h1-2,10H
• InChI Key： XKWRYHZCTCDJGC-UHFFFAOYSA-N
• SMILES： N1C=C(C(F)(F)F)C(Cl)=C1

Computed Properties

• Exact Mass: 168.9906113Da
• Monoisotopic Mass: 168.9906113Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 15.8Ų